Cas no 1127402-35-0 (1-(thian-4-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(thian-4-yl)azetidine-3-carboxylic acid
• CAS No: 1127402-35-0
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 4560869
• PubChem ID: 65072134
• Update Time: 2025-05-20

1-(thian-4-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-thiopyran-4-yl)azetidine-3-carboxylic acid
• 1-(thian-4-yl)azetidine-3-carboxylic acid

• Inchi： 1S/C9H15NO2S/c11-9(12)7-5-10(6-7)8-1-3-13-4-2-8/h7-8H,1-6H2,(H,11,12)
• InChI Key： XSFKITNGPHHRCA-UHFFFAOYSA-N
• SMILES： N1(C2CCSCC2)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-(thian-4-yl)azetidine-3-carboxylic acid

1-(Thian-4-yl)azetidine-3-carboxylic Acid: A Comprehensive Overview

1-(Thian-4-yl)azetidine-3-carboxylic acid is a compound with the CAS number 1127402-35-0, representing a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its azetidine ring, a four-membered cyclic amine, which is substituted at the 3-position with a carboxylic acid group and at the 1-position with a thian-4-yl group. The thian ring, a sulfur-containing heterocycle, adds complexity to the molecule and potentially influences its chemical reactivity and biological activity.

The synthesis of 1-(thian-4-yl)azetidine-3-carboxylic acid involves multi-step processes, often utilizing advanced techniques such as ring-closing metathesis or nucleophilic substitution. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of stereochemistry in this molecule, with investigations into its enantiomeric forms and their respective properties.

From a pharmacological perspective, 1-(thian-4-yl)azetidine-3-carboxylic acid has shown potential in several therapeutic areas. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for drug development in conditions such as neurodegenerative diseases or chronic inflammatory disorders. Additionally, its ability to modulate cellular signaling pathways has been explored, further underscoring its potential as a bioactive agent.

The structural uniqueness of 1-(thian-4-yl)azetidine-3-carboxylic acid also makes it an interesting subject for chemical biology studies. Its azetidine ring provides a rigid framework that can be exploited for molecular recognition and binding studies. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets, providing insights into its mechanism of action.

In terms of applications, 1-(thian-4-yl)azetidine-3-carboxylic acid has been utilized as a building block in the synthesis of more complex molecules. Its carboxylic acid group allows for easy functionalization, enabling the creation of derivatives with enhanced bioavailability or selectivity. This versatility positions it as a valuable intermediate in medicinal chemistry research.

Looking ahead, ongoing research into 1-(thian-4-yl)azetidine-3-carboxylic acid is expected to uncover new insights into its biological roles and potential therapeutic applications. Collaborative efforts between chemists and biologists are likely to drive innovation in this area, paving the way for novel drug discovery strategies.